Cas no 1217500-72-5 (2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid)

2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid is a boronic acid derivative featuring a pyrimidine core functionalized with a 4-methoxybenzyloxy group at the 2-position and a boronic acid moiety at the 5-position. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high selectivity and efficiency. Its stability under mild reaction conditions and compatibility with various protecting groups make it a valuable reagent in pharmaceutical and materials science research. The presence of the methoxybenzyloxy group enhances solubility and reactivity, facilitating its use in diverse synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid structure
1217500-72-5 structure
Product Name:2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid
CAS No:1217500-72-5
MF:C12H13BN2O4
MW:260.053622961044
MDL:MFCD12546478
CID:839918
PubChem ID:46739523
Update Time:2025-06-10

2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-METHOXYBENZYLOXY)PYRIMIDINE-5-BORONIC ACID
    • (2-((4-Methoxybenzyl)oxy)pyrimidin-5-yl)boronic acid
    • A-5526
    • 2-(4-Methoxybenzyloxy)pyrimidin-5-ylboronic acid
    • BS-21048
    • DB-346162
    • (2-((4-Methoxybenzyl)oxy)pyrimidin-5-yl)boronicacid
    • MFCD12546478
    • SB60833
    • SCHEMBL15332283
    • {2-[(4-Methoxyphenyl)methoxy]pyrimidin-5-yl}boronic acid
    • CS-0173929
    • DTXSID90675125
    • AKOS015852060
    • 2-[(4-METHOXYPHENYL)METHOXY]PYRIMIDIN-5-YLBORONIC ACID
    • C12H13BN2O4
    • [2-[(4-methoxyphenyl)methoxy]pyrimidin-5-yl]boronic acid
    • 1217500-72-5
    • Boronic acid, B-[2-[(4-methoxyphenyl)methoxy]-5-pyrimidinyl]-
    • 2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid
    • MDL： MFCD12546478
    • Inchi： 1S/C12H13BN2O4/c1-18-11-4-2-9(3-5-11)8-19-12-14-6-10(7-15-12)13(16)17/h2-7,16-17H,8H2,1H3
    • InChI Key： DDOPLKCYKQDZCF-UHFFFAOYSA-N
    • SMILES： O(C1N=CC(B(O)O)=CN=1)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 260.09700
  • Monoisotopic Mass: 260.0968371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.70000
  • LogP: -0.25600

2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M292898-25mg
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid
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25mg
 $133.00 2023-05-18
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M292898-50mg
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M292898-100mg
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M292898-250mg
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid
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 $563.00 2023-05-18
abcr
AB271309-250 mg
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid; 96%
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Chemenu
CM136500-1g
(2-((4-Methoxybenzyl)oxy)pyrimidin-5-yl)boronic acid
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M180257-250mg
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid
 1217500-72-5 96%
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 ¥11681.90 2023-09-01
Matrix Scientific
092597-250mg
(2-((4-Methoxybenzyl)oxy)pyrimidin-5-yl)boronic acid, 95+%
 1217500-72-5 95+%
250mg
 $1134.00 2023-09-10
abcr
AB271309-250mg
2-(4-Methoxybenzyloxy)pyrimidine-5-boronic acid, 96%; .
 1217500-72-5 96%
250mg
 €552.00 2025-02-16
Ambeed
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 1217500-72-5 96%
250mg
 $1588.0 2024-04-25

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